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Compound of Interest

Compound Name: 6-Bromo-4-iodoquinoline

Cat. No.: B1287929

Disclaimer: A specific Safety Data Sheet (SDS) for 6-Bromo-4-iodoquinoline (CAS No.
927801-23-8) is not readily available in the public domain. This guide has been compiled using
data from structurally analogous compounds, including 6-bromo-4-chloroquinoline, 6-
bromoquinoline, and other related halogenated quinolines. The information provided herein
should be treated as a precautionary guideline. Researchers and drug development
professionals are advised to handle 6-Bromo-4-iodoquinoline with the utmost care, assuming
it may possess hazards similar to its structural relatives, and to conduct a thorough risk
assessment before commencing any experimental work.

Hazard Identification

Based on the hazard classifications of structurally similar compounds, 6-Bromo-4-
iodoquinoline is anticipated to be a hazardous substance. The following table summarizes the
potential hazards.
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GHS Hazard Statement (H-

Hazard Class Signal Word
code)

Acute Toxicity, Oral H302: Harmful if swallowed Warning

Skin Corrosion/Irritation H315: Causes skin irritation Warning

H319: Causes serious eye

Serious Eye Damage/Irritation o Warning
irritation
Specific target organ toxicity —  H335: May cause respiratory ]
] o Warning
single exposure irritation

Data extrapolated from safety information for 6-Bromo-3-iodoquinoline and 6-Bromo-4-
hydroxyquinolin-2(1H)-one.[1]

Precautionary Measures and Personal Protective
Equipment (PPE)
Strict adherence to safety protocols is essential when handling 6-Bromo-4-iodoquinoline. The

following tables outline the recommended precautionary statements and personal protective

equipment.

Table 2.1: Precautionary Statements
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Category

Precautionary Statement (P-code)

Prevention

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray.[2] P264: Wash
skin thoroughly after handling.[3][4] P270: Do
not eat, drink or smoke when using this product.
[4] P271: Use only outdoors or in a well-
ventilated area.[3] P280: Wear protective
gloves/protective clothing/eye protection/face

protection.[2]

Response

P301 + P312: IF SWALLOWED: Call a POISON
CENTER or doctor/physician if you feel unwell.
[2][4] P302 + P352: IF ON SKIN: Wash with
plenty of soap and water.[2][3] P304 + P340: IF
INHALED: Remove person to fresh air and keep
comfortable for breathing.[2][5] P305 + P351 +
P338: IF IN EYES: Rinse cautiously with water
for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[2][3]
[6] P330: Rinse mouth.[4]

Storage

Store in a well-ventilated place. Keep container
tightly closed.[3][6] Store locked up.

Disposal

P501: Dispose of contents/container to an

approved waste disposal plant.[4]

Table 2.2: Personal Protective Equipment (PPE)
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Protection Type Recommendation

Wear appropriate protective eyeglasses or
chemical safety goggles as described by

Eye/Face OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[6]

Wear appropriate protective gloves and clothing
to prevent skin exposure.[3] Handle with gloves.
Skin Gloves must be inspected prior to use. Use
proper glove removal technique (without
touching glove's outer surface) to avoid skin

contact with this product.[4]

Use a NIOSH/MSHA or European Standard EN
Respirat 149 approved respirator if exposure limits are
espirator
P Y exceeded or if irritation or other symptoms are

experienced.[3]

Handle in accordance with good industrial

hygiene and safety practice.[4] Wash hands
General Hygiene before breaks and at the end of workday.[4]

Ensure that eyewash stations and safety

showers are close to the workstation location.[6]

First-Aid Measures

In the event of exposure, immediate action is crucial. The following table provides first-aid
guidance.

Table 3.1: First-Aid Measures
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Exposure Route First-Aid Procedure

If inhaled, remove victim to fresh air and keep at
) rest in a position comfortable for breathing.[3][6]
Inhalation . . . I
If not breathing, give artificial respiration. Get

medical attention if symptoms occur.[6]

Wash off immediately with plenty of soap and
water for at least 15 minutes.[3][6] If skin
Skin Contact irritation persists, call a physician.[6] Take off

contaminated clothing and wash before reuse.

[3]

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes.[3][6]
Eye Contact Remove contact lenses, if present and easy to

do. Continue rinsing.[3][6] Get medical attention.

[6]

Clean mouth with water and drink afterwards

plenty of water.[3][6] Do NOT induce vomiting.
Ingestion Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[7]

Experimental Protocols and Safe Handling Workflow

Given the absence of specific experimental data for 6-Bromo-4-iodoquinoline, a generalized
safe handling workflow is presented. This workflow is applicable to potent, non-volatile
chemical compounds in a research and development setting.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.knownchemical.com/products/6-bromo-4-iodoquinoline-2228
https://www.atlantis-press.com/article/25836833.pdf
https://www.atlantis-press.com/article/25836833.pdf
https://www.knownchemical.com/products/6-bromo-4-iodoquinoline-2228
https://www.atlantis-press.com/article/25836833.pdf
https://www.atlantis-press.com/article/25836833.pdf
https://www.knownchemical.com/products/6-bromo-4-iodoquinoline-2228
https://www.knownchemical.com/products/6-bromo-4-iodoquinoline-2228
https://www.atlantis-press.com/article/25836833.pdf
https://www.knownchemical.com/products/6-bromo-4-iodoquinoline-2228
https://www.atlantis-press.com/article/25836833.pdf
https://www.atlantis-press.com/article/25836833.pdf
https://www.knownchemical.com/products/6-bromo-4-iodoquinoline-2228
https://www.atlantis-press.com/article/25836833.pdf
https://patents.google.com/patent/CN106432073B/en
https://www.benchchem.com/product/b1287929?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1287929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Phase 1: Preparation & Risk Assessment

Review Literature &
Analog SDS Data

Conduct Formal
Risk Assessment

Prepare Designated
Work Area & Equipment

Verify PPE Availability
& Functionality

Phase 2: Che*ﬁﬂcal Handling

Don Appropriate PPE

Weigh/Handle Compound
in Ventilated Enclosure

Perform Experiment
Following SOP

Decontaminate Work Surfaces
& Equipment

Phase 3: Pos'—HandIing & Disposal

Segregate Waste
(Solid & Liquid)

\ 4

Label Waste Containers
Clearly

\ 4

Store Waste in
Designated Area

A 4

Arrange for Professional
Waste Disposal

Document All Procedures
& Observations

Safe Handling Workflow for 6-Bromo-4-iodoquinoline

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 6-Bromo-4-iodoquinoline.
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Stability and Reactivity

o Reactivity: No hazardous reactions are expected under normal processing.

o Chemical Stability: The compound is likely stable under normal conditions. However, some
related compounds are noted to be light-sensitive.[5]

» Conditions to Avoid: Avoid dust formation, and keep away from heat and sources of ignition.

[4][6]
e Incompatible Materials: Strong oxidizing agents.

» Hazardous Decomposition Products: Under fire conditions, hazardous decomposition
products may include carbon monoxide (CO), carbon dioxide (COZ2), nitrogen oxides (NOXx),
hydrogen bromide, and hydrogen iodide.[3][6]

Fire-Fighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4][8]

o Specific Hazards: No information available.

o Protective Equipment: As in any fire, wear a self-contained breathing apparatus with
pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[3][6]

Accidental Release Measures

o Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as
required. Avoid dust formation.[4][6]

o Environmental Precautions: Should not be released into the environment.[3][6]

» Methods for Containment and Cleaning Up: Sweep up and shovel into suitable containers for
disposal. Avoid creating dust.[4][8]

Conclusion
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While specific toxicological and safety data for 6-Bromo-4-iodoquinoline are not extensively
documented, the available information on analogous compounds strongly suggests that it
should be handled as a hazardous material. All operations should be conducted by trained
personnel in a controlled laboratory environment, adhering to the stringent safety protocols
outlined in this guide. A comprehensive, substance-specific risk assessment is the cornerstone
of safely integrating this and any other novel chemical entity into the research and development
workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1287929?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1287929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

